Cas no 109905-63-7 (1,3,5-Triazine-2,4-diamine,6-chloro-N-ethyl-N'-(1-methylpropyl)-, (S)- (9CI))

• Product Name: 1,3,5-Triazine-2,4-diamine,6-chloro-N-ethyl-N'-(1-methylpropyl)-, (S)- (9CI)
• CAS No: 109905-63-7
• MF: C₉H₁₆ClN₅
• MW: 229.709839820862
• CID: 218689
• PubChem ID: 184136
• Update Time: 2025-04-19

1,3,5-Triazine-2,4-diamine,6-chloro-N-ethyl-N'-(1-methylpropyl)-, (S)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Triazine-2,4-diamine,6-chloro-N-ethyl-N'-(1-methylpropyl)-, (S)- (9CI)
• CHEBI:83791
• 1,3,5-Triazine-2,4-diamine, 6-chloro-N-ethyl-N'-(1-methylpropyl)-, (S)-
• DTXSID701150938
• n-[(2s)-butan-2-yl]-6-chloro-n'-ethyl-1,3,5-triazine-2,4-diamine
• 2-N-[(2S)-butan-2-yl]-6-chloro-4-N-ethyl-1,3,5-triazine-2,4-diamine
• 109905-63-7
• Q27157226
• (S)-sebuthylazine

• Inchi： 1S/C9H16ClN5/c1-4-6(3)12-9-14-7(10)13-8(15-9)11-5-2/h6H,4-5H2,1-3H3,(H2,11,12,13,14,15)/t6-/m0/s1
• InChI Key： BZRUVKZGXNSXMB-LURJTMIESA-N
• SMILES： ClC1N=C(NCC)N=C(N=1)N[C@@H](C)CC

Computed Properties

• Exact Mass: 229.10968
• Monoisotopic Mass: 229.109
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 62.7A^2

Experimental Properties

• Density: 1.232
• Boiling Point: 380°C at 760 mmHg
• Flash Point: 183.6°C
• Refractive Index: 1.592
• PSA: 62.73